Cas no 2649059-82-3 (2-(1-isocyanatocyclopropyl)methyl-1,3,5-trimethylbenzene)

2-(1-Isocyanatocyclopropyl)methyl-1,3,5-trimethylbenzene is a specialized isocyanate derivative featuring a cyclopropyl group adjacent to the reactive isocyanate functionality, combined with a sterically hindered trimethylbenzene backbone. This structure imparts enhanced stability and controlled reactivity, making it suitable for applications requiring selective crosslinking or polymerization. The cyclopropyl moiety contributes to unique steric and electronic effects, while the aromatic framework ensures thermal and chemical robustness. This compound is particularly valuable in advanced material synthesis, such as high-performance coatings, adhesives, or elastomers, where precise reactivity and durability are critical. Its tailored design offers compatibility with diverse substrates, enabling tailored modifications in polyurethane and polyurea systems.
2-(1-isocyanatocyclopropyl)methyl-1,3,5-trimethylbenzene structure
2649059-82-3 structure
Product Name:2-(1-isocyanatocyclopropyl)methyl-1,3,5-trimethylbenzene
CAS No:2649059-82-3
MF:C14H17NO
MW:215.290883779526
CID:6583902
PubChem ID:165879538
Update Time:2025-05-24

2-(1-isocyanatocyclopropyl)methyl-1,3,5-trimethylbenzene Chemical and Physical Properties

Names and Identifiers

    • 2-(1-isocyanatocyclopropyl)methyl-1,3,5-trimethylbenzene
    • 2649059-82-3
    • 2-[(1-isocyanatocyclopropyl)methyl]-1,3,5-trimethylbenzene
    • EN300-1812906
    • Inchi: 1S/C14H17NO/c1-10-6-11(2)13(12(3)7-10)8-14(4-5-14)15-9-16/h6-7H,4-5,8H2,1-3H3
    • InChI Key: PGVHFDNKXDZZRG-UHFFFAOYSA-N
    • SMILES: O=C=NC1(CC2C(C)=CC(C)=CC=2C)CC1

Computed Properties

  • Exact Mass: 215.131014166g/mol
  • Monoisotopic Mass: 215.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 29.4Ų

2-(1-isocyanatocyclopropyl)methyl-1,3,5-trimethylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1812906-0.05g
2-[(1-isocyanatocyclopropyl)methyl]-1,3,5-trimethylbenzene
2649059-82-3
0.05g
$851.0 2023-09-19
Enamine
EN300-1812906-0.1g
2-[(1-isocyanatocyclopropyl)methyl]-1,3,5-trimethylbenzene
2649059-82-3
0.1g
$892.0 2023-09-19
Enamine
EN300-1812906-0.25g
2-[(1-isocyanatocyclopropyl)methyl]-1,3,5-trimethylbenzene
2649059-82-3
0.25g
$933.0 2023-09-19
Enamine
EN300-1812906-0.5g
2-[(1-isocyanatocyclopropyl)methyl]-1,3,5-trimethylbenzene
2649059-82-3
0.5g
$974.0 2023-09-19
Enamine
EN300-1812906-1.0g
2-[(1-isocyanatocyclopropyl)methyl]-1,3,5-trimethylbenzene
2649059-82-3
1g
$1014.0 2023-05-26
Enamine
EN300-1812906-2.5g
2-[(1-isocyanatocyclopropyl)methyl]-1,3,5-trimethylbenzene
2649059-82-3
2.5g
$1988.0 2023-09-19
Enamine
EN300-1812906-5.0g
2-[(1-isocyanatocyclopropyl)methyl]-1,3,5-trimethylbenzene
2649059-82-3
5g
$2940.0 2023-05-26
Enamine
EN300-1812906-10.0g
2-[(1-isocyanatocyclopropyl)methyl]-1,3,5-trimethylbenzene
2649059-82-3
10g
$4360.0 2023-05-26
Enamine
EN300-1812906-1g
2-[(1-isocyanatocyclopropyl)methyl]-1,3,5-trimethylbenzene
2649059-82-3
1g
$1014.0 2023-09-19
Enamine
EN300-1812906-5g
2-[(1-isocyanatocyclopropyl)methyl]-1,3,5-trimethylbenzene
2649059-82-3
5g
$2940.0 2023-09-19

Additional information on 2-(1-isocyanatocyclopropyl)methyl-1,3,5-trimethylbenzene

Compound 2649059-82-3: 2-(1-isocyanatocyclopropyl)methyl-1,3,5-trimethylbenzene

The compound with CAS number 2649059-82-3, commonly referred to as 2-(1-isocyanatocyclopropyl)methyl-1,3,5-trimethylbenzene, is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of aromatic compounds and is characterized by its trisubstituted benzene ring system. The molecule features a cyclopropyl group substituted with an isocyanate functionality and a methyl group attached to the benzene ring at specific positions. Its structure makes it an interesting candidate for various applications in organic synthesis and materials science.

Recent studies have highlighted the potential of this compound in the development of advanced materials. Researchers have explored its use in the synthesis of novel polymers and high-performance adhesives. The isocyanate group in the molecule plays a crucial role in enabling cross-linking reactions, which are essential for creating robust and durable materials. Furthermore, the cyclopropyl ring introduces strain into the molecule, which can be harnessed to induce specific reactivity patterns during chemical transformations.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution reactions and coupling reactions. One notable approach involves the reaction of an appropriate benzene derivative with a cyclopropyl isocyanate precursor. The reaction conditions are carefully optimized to ensure high yields and selectivity. Recent advancements in catalytic systems have further enhanced the efficiency of these reactions, making the synthesis of this compound more accessible for industrial applications.

The properties of 2-(1-isocyanatocyclopropyl)methyl-1,3,5-trimethylbenzene make it particularly suitable for use in specialty chemicals and as an intermediate in pharmaceutical synthesis. Its aromatic ring provides stability and reactivity at specific positions, while the isocyanate group offers versatility in functionalization. This combination allows chemists to design molecules with tailored properties for diverse applications.

From an environmental standpoint, researchers have also investigated the biodegradation pathways of this compound. Studies suggest that under certain conditions, it can undergo microbial degradation, although its persistence in different environments requires further investigation. Understanding its environmental fate is crucial for ensuring sustainable practices in its production and use.

In conclusion, 2-(1-isocyanatocyclopropyl)methyl-1,3,5-trimethylbenzene (CAS No: 2649059-82-3) is a versatile compound with significant potential in various fields due to its unique structure and reactivity. Ongoing research continues to uncover new applications and improve synthetic methodologies for this valuable chemical.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD